Cas no 2228612-44-8 (2,2-difluoro-3-5-(4-fluorophenyl)furan-2-ylpropanoic acid)

• Product Name: 2,2-difluoro-3-5-(4-fluorophenyl)furan-2-ylpropanoic acid
• CAS No: 2228612-44-8
• MF: C₁₃H₉F₃O₃
• MW: 270.203974485397
• CID: 6052527
• PubChem ID: 165697665
• Update Time: 2025-06-08

2,2-difluoro-3-5-(4-fluorophenyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-5-(4-fluorophenyl)furan-2-ylpropanoic acid
• 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid
• 2228612-44-8
• EN300-1952643

• Inchi： 1S/C13H9F3O3/c14-9-3-1-8(2-4-9)11-6-5-10(19-11)7-13(15,16)12(17)18/h1-6H,7H2,(H,17,18)
• InChI Key： HPDGOAOKTUWYIU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC=C(C2C=CC(=CC=2)F)O1)F

Computed Properties

• Exact Mass: 270.05037863g/mol
• Monoisotopic Mass: 270.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-difluoro-3-5-(4-fluorophenyl)furan-2-ylpropanoic acid

Research Brief on 2,2-Difluoro-3-[5-(4-Fluorophenyl)Furan-2-Yl]Propanoic Acid (CAS: 2228612-44-8)

2,2-Difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid (CAS: 2228612-44-8) is a fluorinated furan derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis of 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid involves a multi-step process that includes the introduction of fluorine atoms at strategic positions to enhance its biological activity and metabolic stability. The presence of the difluoro moiety and the 4-fluorophenyl group has been shown to significantly influence the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and certain kinases involved in cancer progression. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies.

In vitro and in vivo studies have demonstrated that 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid exhibits potent anti-inflammatory effects by selectively inhibiting COX-2, thereby reducing the production of pro-inflammatory prostaglandins. Additionally, its anticancer properties have been attributed to its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, lung, and colon cancer. These findings suggest that this compound could serve as a lead structure for the development of new therapeutic agents targeting inflammation and cancer.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid, with moderate plasma protein binding and good oral bioavailability. The compound's metabolic stability, attributed to the presence of fluorine atoms, has been a key factor in its prolonged half-life and sustained therapeutic effects. However, further studies are needed to assess its potential drug-drug interactions and long-term safety profile.

Recent patent filings and research publications highlight the growing interest in 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid and its derivatives. Several pharmaceutical companies and academic institutions are exploring its application in combination therapies and drug delivery systems to enhance its efficacy and reduce side effects. The compound's versatility and promising biological activity make it a valuable asset in the ongoing quest for innovative treatments in the chemical biology and medicinal chemistry fields.

In conclusion, 2,2-difluoro-3-[5-(4-fluorophenyl)furan-2-yl]propanoic acid (CAS: 2228612-44-8) represents a promising candidate for further development in anti-inflammatory and anticancer therapeutics. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, underscore its potential as a lead compound. Continued research efforts are expected to provide deeper insights into its mechanism of action and therapeutic applications, paving the way for its eventual clinical translation.